Cas no 1147558-43-7 (4-Amino-3-chloro-5-fluorobenzonitrile)

4-Amino-3-chloro-5-fluorobenzonitrile is a fluorinated and chlorinated benzonitrile derivative with an amino substituent, offering versatile reactivity for pharmaceutical and agrochemical synthesis. Its unique structure, featuring both electron-withdrawing (fluoro, chloro, cyano) and electron-donating (amino) groups, makes it a valuable intermediate for constructing heterocycles or functionalized aromatic systems. The compound’s halogenated scaffold enhances binding affinity in bioactive molecules, while the nitrile group provides a handle for further derivatization. High purity and stability under standard conditions ensure reliable performance in cross-coupling, nucleophilic substitution, and other fine chemical applications. Suitable for research and industrial use in drug discovery and specialty chemistry.

4-Amino-3-chloro-5-fluorobenzonitrile structure

1147558-43-7 structure

Product Name:4-Amino-3-chloro-5-fluorobenzonitrile

CAS No:1147558-43-7

MF:C₇H₄ClFN₂

MW:170.5714635849

MDL:MFCD18426013

CID:3162525

Update Time:2025-10-20

4-Amino-3-chloro-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3-chloro-5-fluorobenzonitrile
- AK139080
- BWAFIBAPFADXHV-UHFFFAOYSA-N
- 2-Chloro-4-cyano-6-fluoroaniline
- FCH1168981
- 4-amino-3-chloro-5-fluoro-benzonitrile
- Benzonitrile, 4-amino-3-chloro-5-fluoro-
- AX8260685
- MDL： MFCD18426013
- Inchi： 1S/C7H4ClFN2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2
- InChI Key： BWAFIBAPFADXHV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C=C(C=1N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Topological Polar Surface Area: 49.8

4-Amino-3-chloro-5-fluorobenzonitrile Pricemore >>

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